Cas no 74249-68-6 (Guanosine, 4'-thio-)

• Product Name: Guanosine, 4'-thio-
• CAS No: 74249-68-6
• MF: C₁₀H₁₃N₅O₄S
• MW: 299.306319952011
• CID: 541295
• PubChem ID: 135410340
• Update Time: 2025-05-22

Guanosine, 4'-thio- Chemical and Physical Properties

Names and Identifiers

• Guanosine, 4'-thio-
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]-3H-purin-6-one
• 9-(4-Thio-beta-D-ribofuranosyl)guanine
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl)-1H-purin-6(9H)-one
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]-1H-purin-6-one
• 2-Amino-9-((2r,3r,4s,5r)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl)-1,9-dihydro-6h-purin-6-one
• DTXSID40434289
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]-6,9-dihydro-1H-purin-6-one
• 74249-68-6
• 4'-thioguanosine
• A857172
• SCHEMBL1052346

• Inchi： 1S/C10H13N5O4S/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m1/s1
• InChI Key： YMZKESWXOOXHIW-UUOKFMHZSA-N
• SMILES： S1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 299.06882509g/mol
• Monoisotopic Mass: 299.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 2.24±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Thionucleosides

Additional information on Guanosine, 4'-thio-

Exploring the Unique Properties and Applications of Guanosine, 4'-thio- (CAS No. 74249-68-6)

Guanosine, 4'-thio- (CAS No. 74249-68-6) is a modified nucleoside that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and molecular biology. This compound, a sulfur-containing analog of guanosine, exhibits unique properties due to the replacement of the oxygen atom in the ribose sugar with a sulfur atom at the 4' position. Researchers are particularly interested in 4'-thio-guanosine for its potential applications in antiviral therapies, cancer research, and as a tool for studying RNA structure and function.

The structural modification in Guanosine, 4'-thio- imparts enhanced stability against enzymatic degradation compared to its natural counterpart. This characteristic makes it valuable for developing nucleoside-based therapeutics, especially in the context of RNA-targeted drugs. Recent studies have explored its role in inhibiting viral replication, with promising results against certain RNA viruses. The compound's ability to mimic natural nucleosides while resisting breakdown offers a strategic advantage in drug design.

In the realm of cancer research, 4'-thio-guanosine derivatives have shown potential as chemotherapeutic agents. Their mechanism often involves interference with DNA or RNA synthesis in rapidly dividing cells. The sulfur substitution alters the compound's electronic properties and binding affinity, which can be exploited to target specific cellular pathways. This has led to investigations into its use for personalized medicine approaches, particularly in cancers with identified genetic markers.

The biochemical research community values Guanosine, 4'-thio- for its utility in studying RNA structure and function. As a modified nucleoside probe, it helps scientists understand RNA folding, protein-RNA interactions, and the effects of sugar modifications on nucleic acid stability. These applications are crucial for advancing fields like RNA therapeutics and gene expression regulation, which are currently among the most searched topics in molecular biology.

From a synthetic chemistry perspective, the production of 4'-thio-guanosine compounds presents interesting challenges and opportunities. The sulfur incorporation requires specialized synthetic routes, often involving stereoselective thiation methods. Recent advancements in nucleoside chemistry have improved the efficiency of these syntheses, making the compound more accessible for research purposes while maintaining high purity standards required for biological applications.

The market for modified nucleosides like Guanosine, 4'-thio- has been growing steadily, driven by increasing demand from pharmaceutical companies and research institutions. This compound falls within the broader category of therapeutic nucleoside analogs, a market segment projected to expand significantly due to developments in antiviral and anticancer therapies. Current trends show particular interest in its potential applications for emerging viral infections and precision oncology.

Quality control and characterization of 4'-thio-guanosine are critical aspects for researchers and manufacturers. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's identity and purity. These quality assurance measures ensure reliable results in both research and potential clinical applications, addressing one of the frequent concerns raised by scientists searching for high-quality biochemical reagents.

Storage and handling of Guanosine, 4'-thio- require standard laboratory precautions for sensitive biochemical compounds. While not classified as hazardous under normal conditions, proper storage conditions (typically -20°C in dry form) help maintain its stability over time. This information is particularly relevant for laboratory managers and researchers who frequently search for compound storage guidelines and stability data when planning experiments.

The future research directions for 4'-thio-guanosine appear promising, with several ongoing studies investigating its potential in RNA-based vaccines and gene silencing technologies. These applications align with current scientific trends and frequently searched topics in biotechnology. As the understanding of RNA modifications expands, compounds like Guanosine, 4'-thio- are likely to play increasingly important roles in both basic research and therapeutic development.

For researchers interested in obtaining Guanosine, 4'-thio- (CAS No. 74249-68-6), it's essential to source the compound from reputable suppliers who can provide comprehensive analytical data and documentation. The compound's specialized nature makes quality assurance particularly important, addressing common search queries regarding nucleoside purity standards and reliable biochemical suppliers. As research continues to uncover new applications for this modified nucleoside, its significance in scientific and medical fields is expected to grow substantially.